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Compound of Interest

Compound Name: EC-17 disodium salt

Cat. No.: B15605892

This guide provides essential safety and logistical information for the proper disposal of EC-17
disodium salt, tailored for researchers, scientists, and drug development professionals. The
following procedures are based on available safety data and general laboratory best practices.

Chemical and Physical Properties

A summary of the key quantitative data for EC-17 disodium salt is presented below.

Property Value Reference
CAS Number 910661-33-5 [1]
Molecular Formula C42H34N10Na2010S [1]
Molecular Weight 916.82 g/mol [1]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture

Experimental Protocol: Disposal of EC-17 Disodium
Salt

While EC-17 disodium salt is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is crucial to ensure a safe working environment and proper
environmental stewardship.[1]
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1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and
nitrile gloves.

2. Spill Management:
 In the event of a spill, avoid generating dust.[1]
o Carefully sweep the solid material into a designated waste container.

e If the material is in solution, absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a sealed container for disposal.

e Clean the spill area with soap and water.
3. Waste Collection and Storage:

o Collect waste EC-17 disodium salt and any contaminated materials (e.g., weighing paper,
gloves, absorbent pads) in a clearly labeled, sealed container.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

4. Disposal Procedure:

» Dispose of the waste through a licensed professional waste disposal service or your
institution's chemical waste program.

e Do not dispose of EC-17 disodium salt down the drain or in the regular trash.[1]

» Ensure compliance with all local, state, and federal regulations for non-hazardous chemical
waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of EC-17 disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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